Cas no 2137836-80-5 (4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137836-80-5
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 5907130
• PubChem ID: 165457766
• Update Time: 2025-10-30

4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713392
• 2137836-80-5

• Inchi： 1S/C12H13FN2O/c1-7-4-5-10(13)9(6-7)11-8(2)14-15(3)12(11)16/h4-6,14H,1-3H3
• InChI Key： VCWZIFMEHXTTTO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol

Comprehensive Overview of 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137836-80-5)

4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137836-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrazole core substituted with a fluoro-methylphenyl group, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

The molecular structure of 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol includes a fluorine atom and a methyl group on the phenyl ring, which can influence its electronic and steric characteristics. These modifications are crucial for enhancing binding affinity and metabolic stability in drug design. Recent studies highlight its potential role in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry, this compound is also being explored for its environmental compatibility and sustainable synthesis routes. With growing consumer demand for eco-friendly chemicals, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol is gaining traction in the fine chemicals market. Its high purity and customizable derivatives make it valuable for contract manufacturing organizations (CMOs) and research institutions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the industry's focus on regulatory compliance and safety standards.

Emerging applications of this compound include its use in advanced material science, particularly in the development of organic semiconductors and photovoltaic materials. Its electron-withdrawing and electron-donating properties make it a candidate for optoelectronic devices, a field experiencing rapid growth due to the demand for renewable energy solutions.

Frequently asked questions about CAS No. 2137836-80-5 include inquiries about its solubility, stability under various conditions, and synthetic methodologies. These topics reflect the broader scientific community's interest in structure-activity relationships (SAR) and process optimization. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its potential biological activity and toxicological profile.

In summary, 4-(2-fluoro-5-methylphenyl)-1,3-dimethyl-1H-pyrazol-5-ol represents a versatile compound with multidisciplinary applications. Its relevance to drug discovery, sustainable chemistry, and material innovation positions it as a subject of ongoing research and industrial interest. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in healthcare and technology.